Cas no 1339786-81-0 (5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile)

5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- EN300-1153720
- AKOS013068490
- 5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile
- 1339786-81-0
- 1H-Pyrazole-4-carbonitrile, 5-(ethylamino)-1,3-dimethyl-
- 5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile
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- Inchi: 1S/C8H12N4/c1-4-10-8-7(5-9)6(2)11-12(8)3/h10H,4H2,1-3H3
- InChI Key: IBMPOPNXISEJEL-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C#N)C(C)=N1)NCC
Computed Properties
- Exact Mass: 164.106196400g/mol
- Monoisotopic Mass: 164.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.6Ų
- XLogP3: 1.6
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 337.0±42.0 °C(Predicted)
- pka: 1.15±0.10(Predicted)
5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1153720-0.5g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 0.5g |
$699.0 | 2023-06-09 | ||
Enamine | EN300-1153720-1.0g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 1g |
$728.0 | 2023-06-09 | ||
Enamine | EN300-1153720-0.25g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 0.25g |
$670.0 | 2023-06-09 | ||
Enamine | EN300-1153720-0.05g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 0.05g |
$612.0 | 2023-06-09 | ||
Enamine | EN300-1153720-0.1g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 0.1g |
$640.0 | 2023-06-09 | ||
Enamine | EN300-1153720-5.0g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 5g |
$2110.0 | 2023-06-09 | ||
Enamine | EN300-1153720-10.0g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 10g |
$3131.0 | 2023-06-09 | ||
Enamine | EN300-1153720-2.5g |
5-(ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile |
1339786-81-0 | 2.5g |
$1428.0 | 2023-06-09 |
5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Related Literature
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Ping Tong Food Funct., 2020,11, 628-639
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3. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
Additional information on 5-(Ethylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile
Comprehensive Overview of 5-(Ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile (CAS No. 1339786-81-0)
5-(Ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile (CAS No. 1339786-81-0) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbonitrile and ethylamino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, C8H12N4, offers a balanced combination of reactivity and stability, making it a valuable asset in modern synthetic chemistry.
In recent years, the demand for pyrazole derivatives has surged due to their broad applications in drug discovery and crop protection. Researchers are particularly interested in 5-(Ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile for its potential role in developing novel kinase inhibitors and antimicrobial agents. The compound’s nitrile group enhances its binding affinity to target proteins, a feature highly sought after in precision medicine and green chemistry initiatives. This aligns with the growing trend of sustainable synthesis and eco-friendly pharmaceuticals, topics frequently searched in academic and industrial circles.
The synthesis of CAS No. 1339786-81-0 typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed amination have been explored to improve yield and reduce environmental impact. These methods resonate with the current focus on energy-efficient chemical processes, a hot topic among chemists and environmentalists alike. Additionally, the compound’s solubility and thermal stability have been extensively studied to optimize its use in high-throughput screening and combinatorial chemistry.
From a commercial perspective, 5-(Ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile is available in high purity grades (>98%) to meet the stringent requirements of GMP-compliant laboratories. Its applications extend to material science, where it acts as a precursor for functional polymers and coordination complexes. The compound’s adaptability to click chemistry protocols further expands its utility in bioconjugation and nanotechnology, areas dominating scientific discourse today.
Safety and handling of CAS No. 1339786-81-0 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage conditions (e.g., cool, dry environments) are critical to maintaining stability. This aligns with the increasing public interest in chemical safety data sheets (SDS) and workplace safety standards, frequently queried in occupational health forums.
In conclusion, 5-(Ethylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile represents a pivotal building block in contemporary chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug design, agrochemical innovation, and advanced materials ensures its prominence in scientific literature and patent filings. As the scientific community continues to explore structure-activity relationships (SAR) and green synthetic routes, this compound is poised to remain at the forefront of molecular innovation.
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